Cas no 1379811-97-8 (tert-Butyl 5-(ethoxy(hydroxy)methyl)-3,3-difluoropiperidine-1-carboxylate)

• Product Name: tert-Butyl 5-(ethoxy(hydroxy)methyl)-3,3-difluoropiperidine-1-carboxylate
• CAS No: 1379811-97-8
• MF: C₁₃H₂₃F₂NO₄
• MW: 295.322831392288
• CID: 1247529
• PubChem ID: 73977800
• Update Time: 2025-06-09

tert-Butyl 5-(ethoxy(hydroxy)methyl)-3,3-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl 5-[ethoxy(hydroxy)methyl]-3,3-difluoro-1-pipe ridinecarboxylate
• tert-Butyl 5-(ethoxy(hydroxy)methyl)-3,3-difluoropiperidine-1-carboxylate
• tert-butyl 5-[ethoxy(hydroxy)methyl]-3,3-difluoropiperidine-1-carboxylate
• 1379811-97-8

• MDL： MFCD22370033
• Inchi： 1S/C13H23F2NO4/c1-5-19-10(17)9-6-13(14,15)8-16(7-9)11(18)20-12(2,3)4/h9-10,17H,5-8H2,1-4H3
• InChI Key： FVSFYIORVMUYCT-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)CC(C(O)OCC)C1)F

Computed Properties

• Exact Mass: 295.15951454g/mol
• Monoisotopic Mass: 295.15951454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 312.6±42.0 °C at 760 mmHg
• Flash Point: 142.8±27.9 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

tert-Butyl 5-(ethoxy(hydroxy)methyl)-3,3-difluoropiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 5-(ethoxy(hydroxy)methyl)-3,3-difluoropiperidine-1-carboxylate

Introduction to Tert-Butyl 5-(ethoxy(hydroxy)methyl)-3,3-difluoropiperidine-1-carboxylate (CAS No. 1379811-97-8)

Tert-Butyl 5-(ethoxy(hydroxy)methyl)-3,3-difluoropiperidine-1-carboxylate (CAS No. 1379811-97-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of piperidine derivatives, which are widely recognized for their structural versatility and biological activity. The unique combination of functional groups in its molecular structure, including the tert-butyl group, the ethoxy(hydroxy)methyl moiety, and the presence of two fluorine atoms at the 3-position, makes it a promising candidate for further exploration in drug discovery and development.

The synthesis and characterization of this compound have been subjects of considerable interest due to its potential applications in the design of novel therapeutic agents. Piperidine derivatives are known to exhibit a broad spectrum of biological activities, ranging from central nervous system (CNS) modulation to anti-inflammatory and anticancer properties. The introduction of fluorine atoms into the piperidine ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of the compound, enhancing its metabolic stability and binding affinity to biological targets.

In recent years, there has been a surge in research focused on fluorinated piperidine derivatives due to their ability to improve drug-like properties such as lipophilicity, solubility, and bioavailability. The tert-butyl group in Tert-Butyl 5-(ethoxy(hydroxy)methyl)-3,3-difluoropiperidine-1-carboxylate serves as a sterically bulky substituent, which can prevent unwanted side reactions and improve the overall rigidity of the molecular framework. This feature is particularly valuable in medicinal chemistry, where maintaining structural integrity is crucial for achieving desired biological effects.

The ethoxy(hydroxy)methyl functional group at the 5-position introduces both hydrophilic and hydrophobic characteristics to the molecule, making it adaptable for various biological environments. This dual nature can be exploited to enhance membrane permeability while maintaining water solubility, which is essential for effective drug delivery systems. Furthermore, the presence of both hydroxyl and ethoxy groups provides multiple sites for potential interactions with biological targets, including enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets with greater accuracy. Studies have suggested that Tert-Butyl 5-(ethoxy(hydroxy)methyl)-3,3-difluoropiperidine-1-carboxylate may exhibit inhibitory activity against certain kinases and proteases involved in cancer progression. The fluorine atoms are particularly important in these interactions, as they can enhance binding through dipole-dipole interactions and van der Waals forces.

The pharmaceutical industry has shown considerable interest in developing fluorinated piperidine derivatives due to their potential therapeutic applications. For instance, fluorinated piperidines have been explored as intermediates in the synthesis of antiviral drugs, where their ability to mimic natural amino acid residues can improve drug efficacy. Additionally, these compounds have been investigated for their role in central nervous system disorders, where modulation of neurotransmitter activity is key.

The synthesis of Tert-Butyl 5-(ethoxy(hydroxy)methyl)-3,3-difluoropiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorine atoms into the piperidine ring efficiently. These methods not only improve synthetic efficiency but also minimize unwanted byproducts, making them ideal for large-scale production.

In conclusion,Tert-Butyl 5-(ethoxy(hydroxy)methyl)-3,3-difluoropiperidine-1-carboxylate (CAS No. 1379811-97-8) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. Ongoing research continues to uncover new applications for this compound, highlighting its importance in drug discovery efforts aimed at addressing various therapeutic challenges.